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Compound Name: C24-Ceramide-d7

Cat. No.: B2829421

An In-depth Resource for Researchers and Drug
Development Professionals

Introduction

C24-Ceramide-d7 is the deuterated form of C24-Ceramide (N-lignoceroyl-D-erythro-
sphingosine), a ubiquitous sphingolipid in mammalian cells.[1][2] As a stable isotope-labeled
internal standard, C24-Ceramide-d7 is an indispensable tool for the accurate quantification of
its non-labeled counterpart in complex biological matrices using mass spectrometry-based
techniques.[1][3][4] This technical guide provides a comprehensive overview of the physical
properties of C24-Ceramide-d7, detailed experimental protocols for its application, and its role
in cellular signaling pathways.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of C24-Ceramide-d7 are summarized
below. These properties are essential for its proper handling, storage, and use in experimental
settings.

General and Chemical Identifiers
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Property Value Source
N-lignoceroyl-D-erythro-

Synonyms sphingosine (d7), Cer(d18:1- [1114]
d7/24:0)

Molecular Formula C42H76D7NO3 [1][3]

Molecular Weight 657.16 g/mol [11[3]

CAS Number 1840942-15-5 [1][3]

Property Value Source

Appearance White to off-white solid/powder  [1][3]

Purity >99% [1][5]

Solubility DMF: 0.15 mg/ml [4]

Chloroform: Slightly soluble [2]

Methanol: Slightly soluble [2]

Storage Temperature -20°C [1][3]

Shipping Conditions

Room temperature or on dry

ice

[1]3]

Experimental Protocols and Applications

The primary application of C24-Ceramide-d7 is as an internal standard for the quantitative

analysis of C24-Ceramide in biological samples by liquid chromatography-mass spectrometry

(LC-MS).[1][€] Its deuteration introduces a known mass shift without significantly altering its

chemical and physical behavior, allowing it to co-elute with the endogenous analyte and correct

for variations in sample preparation and instrument response.

General Protocol for Quantification of C24-Ceramide in
Plasma using LC-MS

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.caymanchem.com/product/22789/c24-ceramide-d7-d18-1-d7-24-0
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.medchemexpress.com/c24-ceramide-d7.html
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.medchemexpress.com/c24-ceramide-d7.html
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.medchemexpress.com/c24-ceramide-d7.html
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.medchemexpress.com/c24-ceramide-d7.html
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.avantiresearch.com/en-gb/products/product/860678-c24-ceramide-d7-d181-d7240
https://www.caymanchem.com/product/22789/c24-ceramide-d7-d18-1-d7-24-0
https://www.caymanchem.com/product/62535/c24-ceramide-d18-1-24-0
https://www.caymanchem.com/product/62535/c24-ceramide-d18-1-24-0
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.medchemexpress.com/c24-ceramide-d7.html
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.medchemexpress.com/c24-ceramide-d7.html
https://www.benchchem.com/product/b2829421?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/avanti/860678p
https://www.scientificlabs.com/en/product/stable-isotopes/860679p-1mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2829421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol outlines a general workflow for the use of C24-Ceramide-d7 as an internal
standard. Specific parameters may need to be optimized for different sample types and
instrumentation.

o Preparation of Internal Standard Stock Solution:

o Dissolve C24-Ceramide-d7 powder in an appropriate organic solvent (e.g., ethanol,
methanol, or a chloroform:methanol mixture) to a known concentration (e.g., 1 mg/mL).

o Store the stock solution at -20°C or -80°C.

o Sample Preparation and Lipid Extraction:

o Thaw plasma samples on ice.

o Spike a known volume of plasma with a precise amount of the C24-Ceramide-d7 internal
standard solution.

o Perform a lipid extraction using a standard method, such as a Bligh-Dyer or Folch
extraction, to isolate the lipid fraction from other plasma components.

o Evaporate the organic solvent under a stream of nitrogen.

o Reconstitute the dried lipid extract in a solvent compatible with the LC mobile phase.

e LC-MS Analysis:

o Inject the reconstituted sample into an LC-MS/MS system.

o Separate the lipids using a suitable chromatography column (e.g., a C18 reversed-phase
column).

o Detect and quantify the parent and daughter ions for both endogenous C24-Ceramide and
the C24-Ceramide-d7 internal standard using multiple reaction monitoring (MRM).

o Data Analysis:
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o Calculate the peak area ratio of the endogenous C24-Ceramide to the C24-Ceramide-d7
internal standard.

o Determine the concentration of the endogenous C24-Ceramide in the sample by
comparing this ratio to a standard curve generated with known concentrations of non-
labeled C24-Ceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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